Cas no 1261905-25-2 (4-(4-Carboxyphenyl)-2-methoxybenzoic acid)

• Product Name: 4-(4-Carboxyphenyl)-2-methoxybenzoic acid
• CAS No: 1261905-25-2
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• MDL: MFCD18320285
• CID: 2762529
• PubChem ID: 19022295
• Update Time: 2025-10-31

4-(4-Carboxyphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Carboxyphenyl)-2-methoxybenzoic acid, 95%
• 3-Methoxy[1,1'-biphenyl]-4,4'-dicarboxylic acid
• 4-(4-CARBOXYPHENYL)-2-METHOXYBENZOIC ACID
• DTXSID50597475
• 1261905-25-2
• SCHEMBL8960746
• MFCD18320285
• 4-(4-Carboxyphenyl)-2-methoxybenzoic acid

• MDL： MFCD18320285
• Inchi： 1S/C15H12O5/c1-20-13-8-11(6-7-12(13)15(18)19)9-2-4-10(5-3-9)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key： FSKNNZGXFKYTOP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=O)O)C=CC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 272.06847348Da
• Monoisotopic Mass: 272.06847348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Carboxyphenyl)-2-methoxybenzoic acid

Professional Introduction to 4-(4-Carboxyphenyl)-2-methoxybenzoic Acid (CAS No. 1261905-25-2)

4-(4-Carboxyphenyl)-2-methoxybenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261905-25-2, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This benzoic acid derivative features a unique structural configuration that has garnered considerable attention from researchers due to its potential biological activities and applications in drug development. The presence of both a carboxylic acid group at the para position of the phenyl ring and a methoxy group at the ortho position relative to the carboxylic acid introduces specific electronic and steric properties, making it a versatile scaffold for medicinal chemistry investigations.

The compound’s structural design aligns with the growing interest in polyphenolic derivatives, which are known for their diverse pharmacological effects. Specifically, the combination of the 4-carboxyphenyl moiety and the 2-methoxybenzoic acid core suggests potential roles in modulating various biological pathways. Recent studies have highlighted the importance of such derivatives in developing novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders.

In the realm of academic research, 4-(4-Carboxyphenyl)-2-methoxybenzoic acid has been explored for its anti-inflammatory properties. The carboxylic acid group enables hydrogen bonding interactions with biological targets, while the methoxy group can influence electron distribution, enhancing binding affinity. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects on key enzymes involved in inflammation, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings are particularly relevant in the context of chronic inflammatory diseases, where selective inhibition of these enzymes can lead to more effective treatments with fewer side effects.

Beyond its anti-inflammatory potential, 4-(4-Carboxyphenyl)-2-methoxybenzoic acid has also been investigated for its role in metabolic health. Emerging research suggests that this derivative may influence glucose metabolism and lipid biosynthesis by interacting with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs). The structural features of this compound allow it to mimic natural ligands that activate PPAR-α and PPAR-γ, which are crucial for regulating energy homeostasis. Such interactions could make it a valuable candidate for developing treatments against type 2 diabetes and related metabolic syndromes.

The synthesis of 4-(4-Carboxyphenyl)-2-methoxybenzoic acid involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and selective functional group transformations, have been employed to construct its complex framework efficiently. These synthetic strategies not only ensure scalability but also allow for modifications to explore analogues with enhanced pharmacological profiles.

In clinical trials and preclinical studies, the pharmacokinetic properties of 4-(4-Carboxyphenyl)-2-methoxybenzoic acid have been carefully evaluated to assess its bioavailability, metabolic stability, and excretion pathways. Initial data indicate that the compound exhibits moderate solubility in water and lipids, facilitating its absorption across biological membranes. Additionally, its metabolism appears to involve standard Phase I and Phase II enzymatic processes, suggesting a manageable safety profile when administered orally or topically.

The compound’s potential applications extend to neuroprotective research as well. Studies have begun to explore its interaction with neuroinflammatory pathways and its ability to mitigate oxidative stress in neuronal cells. The benzoic acid core is well-documented for its antioxidant properties, and when combined with functional groups like carboxylic and methoxy moieties, it may offer enhanced neuroprotective effects. This opens up avenues for investigating treatments against neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The role of 4-(4-Carboxyphenyl)-2-methoxybenzoic acid in oncology research is also noteworthy. Preclinical models have shown that this derivative can modulate signaling pathways associated with cancer cell proliferation and survival. By interacting with targets such as Akt and MAPK cascades, it may suppress tumor growth while exhibiting lower toxicity compared to conventional chemotherapeutic agents. Further investigation into its mechanisms of action could lead to novel combination therapies that improve outcomes for cancer patients.

The growing body of research on 4-(4-Carboxyphenyl)-2-methoxybenzoic acid underscores its significance as a pharmacological tool. Its unique structural features provide a foundation for designing next-generation drugs with improved efficacy and selectivity. As synthetic methodologies advance and computational modeling becomes more sophisticated, the potential applications of this compound are likely to expand further.